2-(4-chlorophenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C23H18ClN7O3/c1-14-11-19(26-20(32)13-34-17-9-7-15(24)8-10-17)31(29-14)23-27-21-18(22(33)28-23)12-25-30(21)16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,26,32)(H,27,28,33)
• InChI Key: POMGTVAKVNSCNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=C(C=C2)Cl)C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3
• Molecular Formula: C23H18ClN7O3
• Molecular Weight: 475.9 g/mol

Description

2-(4-chlorophenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C23H18ClN7O3 and its molecular weight is 475.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

The compound 2-(4-chlorophenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide, a derivative of the pyrazolo[3,4-d]pyrimidine class, is involved in the synthesis of novel compounds with potential applications in various fields. The compound serves as a key intermediate in the creation of new derivatives through processes like intramolecular cyclization, N-allylation, and N-propargyl alkylation, leading to the formation of diverse structures such as isoxazolines, isoxazoles, and carboxamides (Rahmouni et al., 2014). Additionally, it's used in the synthesis of polyfunctionally substituted heterocycles, integrating the pyrazolo[3,4-d]pyrimidin-4-one moiety into various compounds, which are further evaluated for antioxidant activities (El‐Mekabaty, 2015).

Anticancer Potential

Compounds derived from 2-(4-chlorophenoxy)-N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)acetamide show promising anticancer properties. Specific derivatives have demonstrated appreciable cancer cell growth inhibition against various cancer cell lines, indicating potential as anticancer agents (Al-Sanea et al., 2020). The antitumor activity of certain pyrazolo[3,4-d]pyrimidine derivatives has also been evaluated, revealing mild to moderate activity against human breast adenocarcinoma cell lines, signifying their relevance in anticancer research (El-Morsy et al., 2017).

Antimicrobial and Enzymatic Activities

Derivatives of this compound also exhibit antimicrobial and anticancer activities. The synthesized compounds have been characterized and evaluated for their in vitro antimicrobial and anticancer activities, with some showing higher activity than standard reference drugs (Hafez et al., 2016). Moreover, these compounds are involved in increasing the reactivity of specific enzymes, demonstrating their potential in biochemical applications (Abd & Awas, 2008).